Cas no 2385273-13-0 (2,4-Dichloro-6-methyl-5-(trifluoromethyl)pyrimidine)

• Product Name: 2,4-Dichloro-6-methyl-5-(trifluoromethyl)pyrimidine
• CAS No: 2385273-13-0
• MF: C₆H₃Cl₂F₃N₂
• MW: 231.002629518509
• CID: 5463379
• Update Time: 2025-11-02

2,4-Dichloro-6-methyl-5-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-methyl-5-(trifluoromethyl)pyrimidine
• Z3325154955
• Pyrimidine, 2,4-dichloro-6-methyl-5-(trifluoromethyl)-
• 2,4-Dichloro-6-methyl-5-(trifluoromethyl)pyrimidine

• Inchi： 1S/C6H3Cl2F3N2/c1-2-3(6(9,10)11)4(7)13-5(8)12-2/h1H3
• InChI Key： HFUJYRPWXSFLDH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C(C)=NC(=N1)Cl

Computed Properties

• Exact Mass: 229.9625380 g/mol
• Monoisotopic Mass: 229.9625380 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 231.00
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8

Additional information on 2,4-Dichloro-6-methyl-5-(trifluoromethyl)pyrimidine

Comprehensive Guide to 2,4-Dichloro-6-methyl-5-(trifluoromethyl)pyrimidine (CAS No. 2385273-13-0): Properties, Applications, and Market Insights

2,4-Dichloro-6-methyl-5-(trifluoromethyl)pyrimidine (CAS No. 2385273-13-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated pyrimidine derivative exhibits unique chemical properties due to its trifluoromethyl group and chloro substitutions, making it a valuable intermediate in modern synthetic chemistry. The compound's molecular structure combines electron-withdrawing groups with a pyrimidine core, creating versatile reactivity patterns that researchers are actively exploring.

The growing demand for fluorinated compounds in drug discovery has positioned 2,4-Dichloro-6-methyl-5-(trifluoromethyl)pyrimidine as a key building block. Its CAS number 2385273-13-0 serves as a unique identifier in chemical databases and regulatory documentation. Recent studies highlight its potential in developing targeted therapies, particularly in oncology and antiviral applications, where the trifluoromethyl pyrimidine moiety demonstrates enhanced bioavailability and metabolic stability compared to non-fluorinated analogs.

From a synthetic chemistry perspective, this chlorinated pyrimidine derivative offers multiple sites for selective functionalization. The 2,4-dichloro substitution pattern allows for sequential nucleophilic aromatic substitutions, while the 6-methyl group provides steric control over reaction outcomes. These characteristics make CAS 2385273-13-0 particularly valuable for constructing complex molecular architectures in medicinal chemistry programs. Researchers frequently employ this compound in cross-coupling reactions and heterocycle annulation strategies.

The agrochemical industry has shown increasing interest in 2,4-Dichloro-6-methyl-5-(trifluoromethyl)pyrimidine as a precursor for novel crop protection agents. The trifluoromethyl group enhances the lipophilicity of resulting molecules, improving their penetration through plant cuticles. Several patent applications describe derivatives of this compound exhibiting promising fungicidal activity against economically significant plant pathogens. This aligns with current agricultural trends toward developing more selective and environmentally sustainable pest management solutions.

Analytical characterization of CAS 2385273-13-0 typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR for the trifluoromethyl group), mass spectrometry, and X-ray crystallography. The compound's physical-chemical properties, including its melting point, solubility profile, and stability under various conditions, are well-documented in technical literature. These parameters are crucial for process chemists scaling up synthetic routes and formulation scientists developing delivery systems for end-use applications.

Market analysis indicates steady growth in demand for fluorinated pyrimidine intermediates like 2,4-Dichloro-6-methyl-5-(trifluoromethyl)pyrimidine. The pharmaceutical sector accounts for approximately 65% of current consumption, followed by agrochemical applications (25%) and materials science research (10%). With the expanding development of FLT3 inhibitors and kinase-targeted drugs, the importance of this chemical scaffold continues to rise. Several contract research organizations now offer custom synthesis services specifically for CAS 2385273-13-0 and its derivatives.

Environmental and regulatory aspects of 2,4-Dichloro-6-methyl-5-(trifluoromethyl)pyrimidine have been carefully evaluated. The compound's ecological impact profile shows favorable characteristics compared to persistent organic pollutants, with studies demonstrating acceptable degradation rates under standard environmental conditions. Current REACH compliance data supports its use in regulated industries, though specific handling guidelines must be followed during laboratory and manufacturing operations.

Recent innovations in green chemistry approaches have improved synthetic routes to CAS 2385273-13-0. Modern catalytic methods reduce reliance on hazardous reagents while maintaining high yields and purity standards. These advancements address growing industry demands for sustainable chemical production and align with corporate environmental, social, and governance (ESG) initiatives. The development of continuous flow processes for this compound represents another significant technological breakthrough.

Quality control specifications for 2,4-Dichloro-6-methyl-5-(trifluoromethyl)pyrimidine typically require ≥98% purity by HPLC analysis, with strict limits on related substances. Analytical methods have been validated according to ICH guidelines, ensuring reliability across different laboratories and production batches. These rigorous standards are particularly important for pharmaceutical applications where impurity profiles can significantly impact drug safety and efficacy.

Future research directions for this compound class include exploration of its biocatalytic transformations and applications in metal-organic frameworks (MOFs). The unique electronic properties imparted by the trifluoromethyl group make these derivatives interesting candidates for advanced materials development. Additionally, computational chemistry studies are providing deeper insights into structure-activity relationships that will guide the design of next-generation pyrimidine-based therapeutics.

For researchers sourcing CAS 2385273-13-0, it's essential to verify supplier qualifications and request comprehensive certificates of analysis. Reputable manufacturers provide detailed technical data sheets including spectroscopic data, safety information, and storage recommendations. Proper handling procedures should always be followed, with particular attention to personal protective equipment requirements when working with this halogenated compound.

The scientific literature contains numerous examples of 2,4-Dichloro-6-methyl-5-(trifluoromethyl)pyrimidine serving as a key intermediate in published synthetic routes. Its versatility continues to inspire novel applications across multiple disciplines, from medicinal chemistry to materials science. As research into fluorine-containing compounds expands, this particular pyrimidine derivative maintains its position as a valuable tool for chemical innovation and discovery.